Cas no 955376-51-9 (6-Methoxyimidazo1,2-apyridine)

6-Methoxyimidazo1,2-apyridine structure

Product Name:6-Methoxyimidazo1,2-apyridine

CAS No:955376-51-9

MF:C₈H₈N₂O

MW:148.16192150116

MDL:MFCD11877992

CID:1024666

PubChem ID:21684876

Update Time:2024-10-25

6-Methoxyimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

- 6-Methoxyimidazo[1,2-a]pyridine
- 6-METHOXY-IMIDAZO[1,2-A]PYRIDINE
- IMidazo[1,2-a]pyridine,6-Methoxy-
- 6-Methoxyimidazo[1,2-a]pyridine (ACI)
- DS-17780
- O11606
- MFCD11877992
- SCHEMBL376307
- HLTPJCOHIDPWTP-UHFFFAOYSA-N
- AKOS015960231
- DTXSID40616962
- SB40298
- J-519296
- DB-350596
- 955376-51-9
- CS-0036603
- 6-Methoxyimidazo1,2-apyridine
- MDL： MFCD11877992
- Inchi： 1S/C8H8N2O/c1-11-7-2-3-8-9-4-5-10(8)6-7/h2-6H,1H3
- InChI Key： HLTPJCOHIDPWTP-UHFFFAOYSA-N
- SMILES： N1=C2N(C=C(C=C2)OC)C=C1

Computed Properties

Exact Mass: 148.063662883g/mol
Monoisotopic Mass: 148.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 26.5Å²

Experimental Properties

Density: 1.18
Refractive Index: 1.594

6-Methoxyimidazo1,2-apyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB485140-250 mg	6-Methoxyimidazo[1,2-a]pyridine; .	955376-51-9		250mg	€125.10	2023-06-15
abcr	AB485140-1 g	6-Methoxyimidazo[1,2-a]pyridine; .	955376-51-9		1g	€224.90	2023-06-15
abcr	AB485140-5 g	6-Methoxyimidazo[1,2-a]pyridine; .	955376-51-9		5g	€658.20	2023-02-02
Apollo Scientific	OR959480-250mg	6-Methoxyimidazo[1,2-a]pyridine	955376-51-9	98%	250mg	£275.00	2025-02-21
Apollo Scientific	OR959480-1g	6-Methoxyimidazo[1,2-a]pyridine	955376-51-9	98%	1g	£555.00	2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TC687-200mg	6-Methoxyimidazo1,2-apyridine	955376-51-9	95+%	200mg	447.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TC687-50mg	6-Methoxyimidazo1,2-apyridine	955376-51-9	95+%	50mg	223.0CNY	2021-08-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I47810-250mg	6-Methoxyimidazo[1,2-a]pyridine	955376-51-9	95%	250mg	¥268.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I47810-100mg	6-Methoxyimidazo[1,2-a]pyridine	955376-51-9	95%	100mg	¥172.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I47810-1g	6-Methoxyimidazo[1,2-a]pyridine	955376-51-9	95%	1g	¥685.0	2023-09-07

6-Methoxyimidazo1,2-apyridine Production Method

Production Method 1

10167-97-2

955376-51-9

Reaction Conditions

1.1 Solvents: Ethanol , Water ; overnight, reflux

Reference

: Preparation of heterocyclylaminopyrazine derivatives for use as CHK-1 inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

10167-97-2

955376-51-9

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Methanol , Water ; 2 h, reflux

Reference

: Preparation of 1-(cyclopent-2-en-1-yl)-3-(2-hydroxy-3-(arylsulfonyl)phenyl)urea derivatives as CXCR2 inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

10167-97-2

955376-51-9

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Ethanol , Methanol ; 25 °C; 6 h, 80 °C
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 11

Reference

: Preparation of dichlorophenyl benzoxazole compounds, compositions and methods for stabilizing transthyretin and inhibiting transthyretin misfolding

, World Intellectual Property Organization, , ,

Production Method 4

10167-97-2

955376-51-9

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Methanol , Water ; 2 h, rt → reflux

Reference

: Synthesis, Reduction Potentials, and Antitubercular Activity of Ring A/B Analogues of the Bioreductive Drug (6S)-2-Nitro-6-{[4-(trifluoromethoxy)benzyl]oxy}-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine (PA-824)

Thompson, Andrew M.; Blaser, Adrian; Anderson, Robert F.; Shinde, Sujata S.; Franzblau, Scott G.; et al, Journal of Medicinal Chemistry, 2009, 52(3), 637-645

Production Method 5

426825-75-4

955376-51-9

Reaction Conditions

1.1 Reagents: 1,10-Phenanthroline , Cesium carbonate , Cuprous iodide Solvents: Methanol , Toluene ; overnight, 120 °C

Reference

: Preparation of [5,6]heterocyclic compounds having ossification-promoting activity

, World Intellectual Property Organization, , ,

Production Method 6

10167-97-2

955376-51-9

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

: IRAK-4 inhibitors. Part III: A series of imidazo[1,2-a]pyridines

Buckley, George M.; Fosbeary, Richard; Fraser, Joanne L.; Gowers, Lewis; Higueruelo, Alicia P.; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(12), 3656-3660

Production Method 7

10167-97-2

955376-51-9

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Ethanol ; 5 h, 80 °C

Reference

: Preparation of multi-cyclic imidazopyridine compounds and related heterocycles as IRAK and FLT3 inhibitors useful alone or in pharmaceutical compositions in treatment of cancer and other diseases

, World Intellectual Property Organization, , ,